Telocinobufagin is a natural product found in Bufo gargarizans, Bufo bufo, and other organisms with data available.
Telocinobufagin
CAS No.: 472-26-4
Cat. No.: VC0544874
Molecular Formula: C24H34O5
Molecular Weight: 402.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 472-26-4 |
---|---|
Molecular Formula | C24H34O5 |
Molecular Weight | 402.5 g/mol |
IUPAC Name | 5-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one |
Standard InChI | InChI=1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17+,18-,19+,21+,22+,23-,24-/m0/s1 |
Standard InChI Key | PBSOJKPTQWWJJD-ZBDZJSKLSA-N |
Isomeric SMILES | C[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O |
SMILES | O=C(C=C1)OC=C1[C@H]2CC[C@]3(O)[C@]4([H])CC[C@]5(O)C[C@@H](O)CC[C@]5(C)[C@@]4([H])CC[C@]23C |
Canonical SMILES | CC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O |
Appearance | Solid powder |
Introduction
Chemical Properties and Pharmacokinetics
Structural and Physicochemical Characteristics
Telocinobufagin’s chemical structure includes hydroxyl and carbonyl groups critical for its bioactivity. Its canonical SMILES notation is:
This configuration facilitates interactions with cellular targets such as Na+/K+-ATPase and kinase enzymes .
Table 1: Physicochemical Properties of Telocinobufagin
Property | Value |
---|---|
Molecular Weight | 402.52 g/mol |
Solubility | 50 mg/mL in DMSO |
Storage Conditions | -20°C (stable for 1 month) |
CAS Number | 472-26-4 |
Pharmacokinetic Profile
Anticancer Mechanisms and Efficacy
Non-Small-Cell Lung Cancer (NSCLC)
Telocinobufagin suppresses NSCLC proliferation and metastasis by inhibiting STAT3 phosphorylation at Tyr705, blocking downstream targets like MCL1 and BCL2. In A549 xenografts, telocinobufagin (2 mg/kg/day) reduced tumor volume by 58% and suppressed lung metastasis by 73% .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume